Cas no 120788-68-3 (Methyl 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylate)

• Product Name: Methyl 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylate
• CAS No: 120788-68-3
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• MDL: MFCD02954282
• CID: 104900
• PubChem ID: 1232443
• Update Time: 2025-10-29

Methyl 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate
• methyl 1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidine-6-carboxylate
• Pyrido[2,3-d]pyrimidine-6-carboxylicacid, 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-, methyl e...
• Pyrido[2,3-d]pyrimidine-6-carboxylicacid, 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-, methyl ester
• 6-methoxycarbonyl-1,3-dimethylpyrido< 2,3-d> pyrimidine-2,4(1H,3H)-dione
• AC1LO2YR
• AC1Q43MY
• ACMC-20eeu7
• CTK4B2037
• methyl 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxopyrido< 2,3-d> pyrimidine-6-carboxylate
• Oprea1_417992
• Methyl 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylate

• MDL： MFCD02954282
• Inchi： 1S/C11H11N3O4/c1-13-8-7(9(15)14(2)11(13)17)4-6(5-12-8)10(16)18-3/h4-5H,1-3H3
• InChI Key： DPENQUOBOUPTNW-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C(=O)OC)=CN=C2N(C)C(N1C)=O

Computed Properties

• Exact Mass: 249.07503
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 79.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on Methyl 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-carboxylate

Methyl 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate

Methyl 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate (CAS No: 120788-68-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridopyrimidines, which are known for their unique electronic properties and potential applications in drug design and advanced materials.

The molecular structure of Methyl 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate is characterized by a fused pyridine and pyrimidine ring system. The presence of methyl groups at positions 1 and 3 introduces steric effects that can influence the compound's reactivity and solubility. Additionally, the dioxo groups at positions 2 and 4 contribute to the compound's aromaticity and conjugation properties.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have explored its role in the development of kinase inhibitors and other enzyme-targeted therapies due to its ability to form stable interactions with protein targets. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases.

In terms of synthesis, Methyl 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate can be prepared through a multi-step process involving condensation reactions and subsequent functionalization. The synthesis typically begins with the preparation of a suitable precursor pyridopyrimidine derivative followed by methylation at specific positions to achieve the desired substitution pattern.

One of the most promising applications of this compound lies in its use as a fluorescent probe for biological imaging. Due to its conjugated π-system and electron-withdrawing groups (EWGs), it exhibits strong fluorescence under UV light. This property has been exploited in recent studies to develop sensors for metal ions and small organic molecules in aqueous environments.

Furthermore, Methyl 1,3-Dimethyl-2,4-dioxo-1H,pyrido[d]pyrimidine-6-carboxylate has shown potential as an advanced material for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Its high quantum yield and stability under thermal conditions make it an attractive candidate for these applications.

In conclusion,Methyl 1,dimethyl-dioxo-pyrido[d]pyrimidine-6-carboxylate (CAS No: 120788-68-3) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery and materials science research.